Cas no 392-74-5 (a-(Boc-amino)-3-hydroxybenzeneacetic acid)
392-74-5 structure
Product Name:a-(Boc-amino)-3-hydroxybenzeneacetic acid
a-(Boc-amino)-3-hydroxybenzeneacetic acid Chemical and Physical Properties
Names and Identifiers
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- N,N-diethylcarbamodithioate
- a-(Boc-amino)-3-hydroxybenzeneacetic acid
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- Inchi： 1S/C5H11NS2/c1-3-6(4-2)5(7)8/h3-4H2,1-2H3,(H,7,8)/p-1
- InChI Key： LMBWSYZSUOEYSN-UHFFFAOYSA-M
- SMILES： [S-]C(N(CC)CC)=S
Computed Properties
- Exact Mass: 148.02546667g/mol
- Monoisotopic Mass: 148.02546667g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 73
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 36.3Ų
a-(Boc-amino)-3-hydroxybenzeneacetic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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